Cas no 2228314-20-1 (5-bromo-4-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxyphenol)

• Product Name: 5-bromo-4-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxyphenol
• CAS No: 2228314-20-1
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 5856511
• PubChem ID: 165693598
• Update Time: 2025-10-25

5-bromo-4-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxyphenol
• 2228314-20-1
• EN300-1923845
• 5-bromo-4-{[1-(hydroxymethyl)cyclopropyl]methyl}-2-methoxyphenol

• Inchi： 1S/C12H15BrO3/c1-16-11-4-8(9(13)5-10(11)15)6-12(7-14)2-3-12/h4-5,14-15H,2-3,6-7H2,1H3
• InChI Key： VBYSXMOUGYCRHR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CC1(CO)CC1)OC)O

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.7Ų

Additional information on 5-bromo-4-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxyphenol

Introduction to 5-bromo-4-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxyphenol (CAS No. 2228314-20-1)

5-bromo-4-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxyphenol, identified by its CAS number 2228314-20-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 5-bromo-4-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxyphenol incorporates several key functional groups that contribute to its unique chemical properties. The presence of a bromine atom at the 5-position of the phenol ring enhances its reactivity, allowing for further functionalization and derivatization. Additionally, the 1-(hydroxymethyl)cyclopropylmethyl group introduces a secondary alcohol functionality, which can participate in various chemical reactions, including oxidation and esterification.

The methoxy group at the 2-position of the phenol ring provides electronic stability and influences the overall solubility and bioavailability of the compound. These structural features make 5-bromo-4-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxyphenol a versatile intermediate in synthetic chemistry, particularly in the preparation of more complex pharmaceutical agents.

In recent years, there has been growing interest in developing novel compounds with anti-inflammatory, antioxidant, and anticancer properties. The structural motifs present in 5-bromo-4-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxyphenol align well with these therapeutic targets. For instance, the bromine atom can be leveraged to develop halogenated derivatives that exhibit enhanced binding affinity to biological targets, while the hydroxymethylcyclopropyl moiety can serve as a scaffold for further modifications aimed at improving pharmacokinetic profiles.

Recent studies have highlighted the potential of phenolic compounds as inhibitors of key enzymes involved in inflammatory pathways. The methoxy group in 5-bromo-4-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxyphenol can modulate the electronic properties of the aromatic ring, thereby influencing its interaction with enzyme active sites. This has led to investigations into its efficacy as a precursor for drugs targeting conditions such as rheumatoid arthritis and inflammatory bowel disease.

The cyclopropylmethyl group is another intriguing feature of this compound. Cyclopropane rings are known to enhance metabolic stability and improve oral bioavailability, making them desirable in drug design. The incorporation of this moiety into 5-bromo-4-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxyphenol suggests that it may possess favorable pharmacokinetic properties, which could be exploited in the development of next-generation therapeutics.

The synthesis of 5-bromo-4-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxyphenol involves multi-step organic transformations that require precise control over reaction conditions. The bromination step is particularly critical, as it determines the regioselectivity and yield of subsequent reactions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The compound's potential applications extend beyond pharmaceuticals. It has shown promise in materials science as a building block for polymers and coatings due to its aromatic structure and reactivity. Researchers are exploring its use in developing novel materials with enhanced durability and functionality.

In conclusion, 5-bromo-4-{1-(hydroxymethyl)cyclopropylmethyl}-2-methoxyphenol (CAS No. 2228314-20-1) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further research and development, particularly in the areas of anti-inflammatory and anticancer therapies. As our understanding of its properties continues to evolve, new applications and derivatives are likely to emerge, reinforcing its importance in modern chemistry.